Cas no 31405-28-4 (bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol structure
31405-28-4 structure
Product Name:bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
CAS No:31405-28-4
MF:C14H9Cl2N3S
MW:322.212359189987
CID:314329
PubChem ID:789064
Update Time:2025-04-19

bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4,5-bis(4-chlorophenyl)-2,4-dihydro-
    • 4,5-BIS(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4H-1,2,4-triazole-3-thiol, 4,5-bis(4-chlorophenyl)-
    • bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
    • CS-0220563
    • CHEMBL1439531
    • DTXSID601324144
    • 4,5-Bis-(4-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol
    • SMR000515335
    • BIM-0036109.P001
    • CCG-318798
    • CBMicro_036064
    • HMS2840A11
    • AKOS000268569
    • EN300-06949
    • Z56276649
    • 4,5-Bis-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
    • 3,4-bis(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
    • 31405-28-4
    • MLS001208671
    • MDL: MFCD01166515
    • Inchi: 1S/C14H9Cl2N3S/c15-10-3-1-9(2-4-10)13-17-18-14(20)19(13)12-7-5-11(16)6-8-12/h1-8H,(H,18,20)
    • InChI Key: SRHQEOHMRBILGI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(NN=C1C1C=CC(=CC=1)Cl)=S

Computed Properties

  • Exact Mass: 320.98967
  • Monoisotopic Mass: 320.989423
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.46
  • Boiling Point: 432°Cat760mmHg
  • Flash Point: 215.1°C
  • Refractive Index: 1.71
  • PSA: 27.63

bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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